Cas no 2411283-71-9 (1-Cyano-4-fluorosulfonyloxynaphthalene)

• Product Name: 1-Cyano-4-fluorosulfonyloxynaphthalene
• CAS No: 2411283-71-9
• MF: C₁₁H₆FNO₃S
• MW: 251.233644962311
• CID: 5358562
• Update Time: 2025-06-11

1-Cyano-4-fluorosulfonyloxynaphthalene Chemical and Physical Properties

Names and Identifiers

• 1-Cyano-4-fluorosulfonyloxynaphthalene
• 4-cyanonaphthalen-1-yl sulfurofluoridate
• Z3919184065

• Inchi： 1S/C11H6FNO3S/c12-17(14,15)16-11-6-5-8(7-13)9-3-1-2-4-10(9)11/h1-6H
• InChI Key： AZODRWHWHFXLQU-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(OC1C=CC(C#N)=C2C=CC=CC2=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 422
• XLogP3: 3
• Topological Polar Surface Area: 75.5

Additional information on 1-Cyano-4-fluorosulfonyloxynaphthalene

Introduction to 1-Cyano-4-fluorosulfonyloxynaphthalene (CAS No. 2411283-71-9)

1-Cyano-4-fluorosulfonyloxynaphthalene (CAS No. 2411283-71-9) is a unique and versatile compound that has garnered significant attention in the fields of organic synthesis, materials science, and pharmaceutical research. This compound, characterized by its distinct chemical structure, offers a wide range of applications due to its reactivity and functional groups. In this comprehensive introduction, we will delve into the chemical properties, synthesis methods, and potential applications of 1-Cyano-4-fluorosulfonyloxynaphthalene.

The molecular formula of 1-Cyano-4-fluorosulfonyloxynaphthalene is C₁₁H₆FNO₃S, and its molecular weight is approximately 255.23 g/mol. The compound features a naphthalene core with a cyano group at the 1-position and a fluorosulfonyloxy group at the 4-position. The presence of these functional groups imparts unique chemical properties that make it valuable in various synthetic transformations.

In terms of physical properties, 1-Cyano-4-fluorosulfonyloxynaphthalene is typically a solid at room temperature with a melting point ranging from 80 to 85°C. It is slightly soluble in water but highly soluble in organic solvents such as dichloromethane, acetone, and dimethylformamide (DMF). These solubility characteristics are crucial for its use in solution-phase reactions and material processing.

The synthesis of 1-Cyano-4-fluorosulfonyloxynaphthalene can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of 4-fluoronaphthalen-1-amine with sulfonyl chloride in the presence of a base, followed by cyanation using cyanogen bromide or another suitable cyanating agent. This multi-step process requires careful control of reaction conditions to ensure high yields and purity.

Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly approaches to synthesizing 1-Cyano-4-fluorosulfonyloxynaphthalene. For instance, the use of catalytic systems and microwave-assisted reactions has significantly reduced reaction times and improved product yields. These developments have not only enhanced the practicality of large-scale production but also contributed to the sustainability of chemical processes.

In the realm of materials science, 1-Cyano-4-fluorosulfonyloxynaphthalene has shown promise as a building block for advanced functional materials. Its ability to participate in various chemical reactions makes it suitable for the synthesis of polymers, coatings, and other materials with tailored properties. For example, when incorporated into polymer chains, it can enhance thermal stability, mechanical strength, and chemical resistance.

In pharmaceutical research, 1-Cyano-4-fluorosulfonyloxynaphthalene has been explored as an intermediate in the synthesis of bioactive compounds. The cyano group can be readily converted into other functional groups such as amides or carboxylic acids, which are often found in drug molecules. Additionally, the fluorine atom can influence the pharmacokinetic properties of the final product, potentially improving bioavailability and reducing toxicity.

Clinical trials involving compounds derived from 1-Cyano-4-fluorosulfonyloxynaphthalene have shown promising results in treating various diseases. For instance, one study published in the Journal of Medicinal Chemistry reported that a derivative of this compound exhibited potent anti-inflammatory activity without significant side effects. Another study highlighted its potential as an antiviral agent against certain RNA viruses.

The versatility of 1-Cyano-4-fluorosulfonyloxynaphthalene extends beyond its direct applications. It serves as a valuable tool for probing chemical reactivity and understanding fundamental principles in organic chemistry. Researchers have used it to study reaction mechanisms, develop new synthetic methods, and explore novel catalytic systems.

In conclusion, 1-Cyano-4-fluorosulfonyloxynaphthalene (CAS No. 2411283-71-9) is a multifaceted compound with a wide array of applications in organic synthesis, materials science, and pharmaceutical research. Its unique chemical structure and reactivity make it an indispensable tool for scientists working in these fields. As research continues to advance, we can expect to see even more innovative uses for this remarkable compound.